Cas no 183671-34-3 (Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester)

• Product Name: Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester
• CAS No: 183671-34-3
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• CID: 1382084
• PubChem ID: 10639483
• Update Time: 2025-05-20

Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester
• Lajoie's serine aldehyde
• SCHEMBL254468
• 183671-34-3
• (S)-BENZYL(1-(4-METHYL-2,6,7-TRIOXABICYCLO[2.2.2]OCTAN-1-YL)-2-OXOETHYL)CARBAMATE
• (S)-BENZYL (1-(4-METHYL-2,6,7-TRIOXABICYCLO[2.2.2]OCTAN-1-YL)-2-OXOETHYL)CARBAMATE

• Inchi： 1S/C16H19NO6/c1-15-9-21-16(22-10-15,23-11-15)13(7-18)17-14(19)20-8-12-5-3-2-4-6-12/h2-7,13H,8-11H2,1H3,(H,17,19)/t13-,15?,16?/m0/s1
• InChI Key： PBUIHKQWTGHJCB-JEYLPNPQSA-N
• SMILES： O1CC2(C)COC1([C@H](C=O)NC(=O)OCC1C=CC=CC=1)OC2

Computed Properties

• Exact Mass: 321.12127
• Monoisotopic Mass: 321.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.09

Additional information on Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester

Comprehensive Overview of Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester (CAS No. 183671-34-3)

The compound Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester (CAS No. 183671-34-3) is a specialized organic molecule with a unique structural framework. Its intricate design features a bicyclic core combined with a carbamate functional group, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the 4-methyl-2,6,7-trioxabicyclo[2.2.2]octane moiety enhances its stability and reactivity, which is critical for applications in drug design and material science.

In recent years, the demand for highly functionalized carbamates has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the stereoselective synthesis of such compounds, as evidenced by the growing number of publications and patents. The (1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl side chain in this molecule offers a chiral center, which is pivotal for developing enantioselective catalysts and bioactive agents. This aligns with the current trend of exploring chiral auxiliaries and asymmetric synthesis in organic chemistry.

The phenylmethyl ester group in Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester further expands its utility. This moiety is often leveraged for prodrug strategies, where the ester acts as a protective group that can be hydrolyzed in vivo to release the active compound. Such approaches are gaining traction in the development of targeted drug delivery systems, a hot topic in modern pharmacology. Additionally, the compound’s potential role in enzyme inhibition and receptor modulation is under investigation, addressing the rising interest in precision medicine.

From a synthetic perspective, the preparation of CAS No. 183671-34-3 involves multi-step organic transformations, often requiring catalytic methods and green chemistry principles. The use of biocatalysts and microwave-assisted synthesis has been explored to improve yield and reduce environmental impact, reflecting the industry’s shift toward sustainable practices. These methodologies are frequently searched in academic and industrial databases, highlighting their relevance in contemporary research.

Analytical characterization of Carbamic acid,[(1S)-1-(4-methyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)-2-oxoethyl]-,phenylmethyl ester typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools are essential for confirming the compound’s purity and stereochemistry, which are critical for regulatory compliance and quality control. The integration of machine learning in spectral analysis is another emerging trend, streamlining the identification process and reducing human error.

In summary, CAS No. 183671-34-3 represents a fascinating case study in the intersection of structural complexity and functional diversity. Its applications span from drug discovery to material science, driven by the ongoing advancements in synthetic and analytical technologies. As the scientific community continues to explore its potential, this compound is poised to remain a key player in cutting-edge research.